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Compound of Interest

Compound Name: 4-Amino-2-methylbutan-2-ol

Cat. No.: B1284179 Get Quote

4-Amino-2-methylbutan-2-ol (CAS No: 26734-08-7) is a bifunctional organic compound

featuring a tertiary alcohol and a primary amine.[1][2][3] Its structure, C₅H₁₃NO, consists of a

four-carbon chain with a methyl and a hydroxyl group on carbon 2 (C2), and an amino group on

carbon 4 (C4).[2][4] This arrangement leads to distinct chemical environments for each proton

and carbon atom, which can be unequivocally identified through NMR spectroscopy.

Understanding these spectral features is paramount for confirming its identity, assessing purity,

and studying its interactions in various chemical and biological systems.

For the purpose of this analysis, the protons and carbons are labeled as follows:
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H3
(~1.7 ppm)

H4
(~2.9 ppm)

 J ≈ 6-7 Hz
 J ≈ 6-7 Hz
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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